1-ethyl-4-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C15H25N5O3
• Molecular Weight: 323.39 g/mol
• IUPAC Name: 1-ethyl-4-nitro-N-(2,2,6,6-tetramethylpiperidin-4-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H25N5O3/c1-6-19-9-11(20(22)23)12(17-19)13(21)16-10-7-14(2,3)18-15(4,5)8-10/h9-10,18H,6-8H2,1-5H3,(H,16,21)
• InChI Key: VUPRQDKVELPBQC-UHFFFAOYSA-N
• SMILES: CCN1C=C(C(=N1)C(=O)NC2CC(NC(C2)(C)C)(C)C)[N+](=O)[O-]

Description

1-ethyl-4-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl)-1H-pyrazole-3-carboxamide, commonly known as S 777469, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Additionally, this paper will list several future directions for research on S 777469.

Scientific Research Applications

S 777469 has been studied extensively for its potential applications in various fields. In the field of neuroscience, S 777469 has been shown to have neuroprotective effects against oxidative stress-induced cell death in cultured neurons. Additionally, S 777469 has been shown to have potential applications in the treatment of Parkinson's disease, as it has been shown to increase dopamine release in the striatum of rats.

Mechanism of Action

S 777469 exerts its effects by acting as a positive allosteric modulator of the metabotropic glutamate receptor subtype 4 (mGluR4). This leads to an increase in the activity of mGluR4, which has been shown to have neuroprotective effects and improve cognitive function.
Biochemical and Physiological Effects:
S 777469 has been shown to have several biochemical and physiological effects. In addition to its neuroprotective effects, S 777469 has been shown to improve cognitive function in animal models. Additionally, S 777469 has been shown to have anti-inflammatory effects, as it has been shown to reduce the production of pro-inflammatory cytokines in cultured microglia.

Advantages and Limitations for Lab Experiments

One advantage of using S 777469 in lab experiments is its specificity for the mGluR4 receptor, which allows for more precise targeting of this receptor. Additionally, S 777469 has been shown to have low toxicity in animal models, which makes it a safer alternative to other compounds that have been used to target the mGluR4 receptor. However, one limitation of using S 777469 in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on S 777469. One potential avenue of research is the development of more efficient synthesis methods for S 777469, which could lead to increased availability of this compound for research purposes. Additionally, further research is needed to fully understand the mechanism of action of S 777469 and its potential applications in the treatment of neurological disorders. Finally, more research is needed to explore the potential anti-inflammatory effects of S 777469 and its potential applications in the treatment of inflammatory diseases.

Synthesis Methods

The synthesis of S 777469 involves a multi-step process that utilizes various reagents and catalysts. The first step involves the condensation of 2,2,6,6-tetramethyl-4-piperidone with ethyl hydrazine to form the corresponding hydrazone. This is followed by the reaction of the hydrazone with 4-nitrobenzoyl chloride to yield 4-nitro-N-(2,2,6,6-tetramethyl-4-piperidinyl) benzamide. Finally, the product is treated with potassium tert-butoxide to form S 777469.